Cas no 18395-45-4 (Diphosphoric acid, tetrakis(trimethylsilyl) ester)

• Product Name: Diphosphoric acid, tetrakis(trimethylsilyl) ester
• CAS No: 18395-45-4
• MF: C₁₂H₃₆O₇P₂Si₄
• MW: 466.699569702148
• CID: 1377957
• PubChem ID: 553982
• Update Time: 2025-04-20

Diphosphoric acid, tetrakis(trimethylsilyl) ester Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid, tetrakis(trimethylsilyl) ester
• Diphosphoric acid tetrakis(trimethylsilyl) ester
• Pyrophosphate, tetrakis(trimethylsilyl) ester
• Tetrakis(trimethylsilyl) diphosphate #
• 18395-45-4
• tetrakis(trimethylsilyl)pyrophosphate
• Silanol, trimethyl-, pyrophosphate (4:1)
• bis(trimethylsilyloxy)phosphoryl bis(trimethylsilyl) phosphate
• tetrakis(trimethylsilyl) pyrophosphate

• Inchi： 1S/C12H36O7P2Si4/c1-22(2,3)16-20(13,17-23(4,5)6)15-21(14,18-24(7,8)9)19-25(10,11)12/h1-12H3
• InChI Key： JDZAIGYGOBAGGF-UHFFFAOYSA-N
• SMILES： P(=O)(OP(=O)(O[Si](C)(C)C)O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 466.10133362g/mol
• Monoisotopic Mass: 466.10133362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų